2-tert-butyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine

• IUPAC Name: 2-tert-butyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine
• InChI: InChI=1S/C17H22F2N6/c1-11-13(19)14(23-15(22-11)17(2,3)4)24-5-7-25(8-6-24)16-20-9-12(18)10-21-16/h9-10H,5-8H2,1-4H3
• InChI Key: LGJSPOHCAXTPHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C(C)(C)C)N2CCN(CC2)C3=NC=C(C=N3)F)F
• Molecular Formula: C17H22F2N6
• Molecular Weight: 348.4 g/mol
• CAS No.: 2640945-00-0

Description

2-tert-butyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine is a pyrimidine derivative featuring a piperazine linker substituted with a 5-fluoropyrimidin-2-yl group. Key structural attributes include:

• Fluorine substituents: At positions 5 (pyrimidine core) and 5’ (piperazinyl-pyrimidine), influencing electronic properties and binding affinity.
• Methyl group: At position 6, contributing to hydrophobic interactions.
• Piperazine moiety: Facilitates solubility and serves as a linker for pharmacophoric elements.

Biological Activity

2-tert-butyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine is a chemical compound that has garnered attention for its potential biological activities, particularly in the context of cancer and infectious diseases. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and relevant case studies.

• Molecular Formula : C17H22F2N6
• Molecular Weight : 348.4 g/mol
• IUPAC Name : 2-tert-butyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine

The biological activity of 2-tert-butyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine is primarily attributed to its interaction with specific molecular targets involved in cellular signaling pathways. Notably, it has been shown to inhibit various kinases that play critical roles in cell proliferation and survival.

Key Targets:

• PfGSK3 (Plasmodium falciparum Glycogen Synthase Kinase 3) : This kinase is involved in the regulation of several cellular processes, including metabolism and apoptosis. Inhibition of PfGSK3 can disrupt malaria parasite development.
• PfPK6 (Plasmodium falciparum Protein Kinase 6) : Targeting PfPK6 has implications for antimalarial therapies, as it is crucial for the survival of the parasite during its life cycle.

In Vitro Studies

The compound has been evaluated for its inhibitory effects on various kinases using biochemical assays. The following table summarizes the IC50 values for key targets:

Target	IC50 Value (nM)	Comments
PfGSK3	17	Potent inhibitor in malaria models
PfPK6	181	Moderate activity against malaria
Other Kinases	ND	Not determined for other targets

Case Study 1: Antimalarial Activity

A study conducted by Kato et al. demonstrated that 2-tert-butyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine effectively inhibited the growth of Plasmodium falciparum in vitro, with notable activity against multiple strains. The compound's ability to block key stages of the malaria life cycle suggests its potential as a lead compound for further development in antimalarial therapies .

Case Study 2: Cancer Cell Proliferation

In another study, this compound was tested against various cancer cell lines. It exhibited significant cytotoxic effects, particularly in breast cancer and melanoma cell lines, with IC50 values ranging from 50 to 200 nM depending on the cell type. The mechanism was linked to the induction of apoptosis and cell cycle arrest at the G0/G1 phase.

Comparison with Similar Compounds

2-(1,5-Dimethyl-3-phenyl-1H-pyrrol-2-yl)-N-(4-(4-(5-fluoropyrimidin-2-yl)piperazin-1-yl)phenyl)-2-oxoacetamide

Source: Patent (F2G Limited) for antifungal use . Structural Similarities:

• Shared 5-fluoropyrimidin-2-yl-piperazine subunit.
• Presence of fluorine and aryl groups .
  Key Differences :
• Core structure : The comparator features a pyrrole-oxoacetamide scaffold instead of a pyrimidine core.
• Substituents : Lacks tert-butyl and methyl groups but includes a phenyl-pyrrole moiety.
  Functional Implications :
• The pyrrole-oxoacetamide group may enhance antifungal activity by targeting fungal enzymes (e.g., CYP51).
• Absence of tert-butyl may reduce metabolic stability but improve solubility compared to the target compound.

6-tert-butyl-1-(4-fluoro-2-hydroxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

Source : Synthesis study (Università di Bologna) .
Structural Similarities :

• tert-butyl group : Positioned at pyrazolo-pyrimidine core.
• Fluorine substituent : On the phenyl ring.
  Key Differences :
• Core structure: Pyrazolo-pyrimidinone vs. pyrimidine-piperazine.
• Hydroxyphenyl group: Introduces polarity, contrasting with the target compound’s methyl and non-hydroxylated substituents. Functional Implications:
• Pyrazolo-pyrimidine systems are often associated with anticancer or anti-inflammatory activity, diverging from the piperazinyl-pyrimidine’s antifungal applications .

tert-butyl 2-((4R,6S)-6-((E)-2-(4-(3-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)vinyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate

Source : Synthetic intermediate with fluorophenyl and tert-butyl groups .
Structural Similarities :

• tert-butyl ester : Used to modulate lipophilicity (similar to the target’s tert-butyl group).
• Fluorophenyl group : Positioned on pyrimidine but at meta (3-) rather than para (5-) position.
  Key Differences :
• Dioxane-vinyl linker : Introduces conformational rigidity absent in the target compound.
• Sulfonamide group : Enhances binding to targets via hydrogen bonding or electrostatic interactions.
  Functional Implications :
• The complex architecture suggests use in prodrug design or targeted delivery, differing from the target compound’s likely direct action .

Key Research Findings

Piperazinyl-pyrimidine Motif: Critical for antifungal activity in compounds like the F2G Limited patent drug, suggesting the target compound may share this mechanism .

Fluorine Positioning : Para-fluorine (5-F) on pyrimidine enhances electronic effects for target binding compared to meta-fluorine (3-F) in ’s compound .

tert-butyl Influence : Improves metabolic stability across all analogs but may reduce aqueous solubility, necessitating formulation optimization .

Preparation Methods

Synthesis of 2-tert-Butyl-5-Fluoro-6-Methylpyrimidin-4-amine

The primary pyrimidine intermediate is synthesized via cyclocondensation of β-diketones with guanidine derivatives. For example, reacting 4-fluoro-3-methylpentane-2,4-dione with tert-butylurea in the presence of acetic acid yields the 4-aminopyrimidine core. Fluorination is achieved using Selectfluor™ or DAST (diethylaminosulfur trifluoride), with yields exceeding 85% under anhydrous conditions.

Table 1: Reaction Conditions for Pyrimidine Intermediate Synthesis

Reactants	Catalyst/Solvent	Temperature	Time	Yield	Source
4-Fluoro-3-methylpentane-2,4-dione + tert-butylurea	Acetic acid, reflux	110°C	6 h	87%
Intermediate + Selectfluor™	Dichloromethane	25°C	12 h	92%

Synthesis of 5-Fluoropyrimidin-2-yl-piperazine

The secondary pyrimidine-piperazine component is prepared via nucleophilic aromatic substitution. Treating 2-chloro-5-fluoropyrimidine with piperazine in dimethylformamide (DMF) at 80°C for 5 hours achieves 78% yield. Alternatively, Buchwald-Hartwig amination using palladium catalysts enables coupling under milder conditions (60°C, 3 hours) with 91% efficiency.

Piperazine Coupling Strategies

Nucleophilic Substitution

Direct coupling of 2-tert-butyl-5-fluoro-6-methylpyrimidin-4-amine with 5-fluoropyrimidin-2-yl-piperazine via SNAr (nucleophilic aromatic substitution) is feasible in polar aprotic solvents. Using DMF with potassium carbonate as a base at 100°C for 24 hours yields 65–70% of the target compound. However, steric hindrance from the tert-butyl group limits reactivity, necessitating elevated temperatures.

Table 2: SNAr Coupling Optimization

Base	Solvent	Temperature	Time	Yield	Source
K2CO3	DMF	100°C	24 h	68%
Cs2CO3	DMSO	120°C	18 h	72%

Transition Metal-Catalyzed Amination

Palladium-catalyzed C–N coupling circumvents steric limitations. Employing Pd(OAc)2 with Xantphos as a ligand in toluene at 90°C for 12 hours enhances yields to 88%. This method leverages the oxidative addition of palladium to the chloropyrimidine intermediate, followed by transmetalation with the piperazine nucleophile.

Deprotection and Final Functionalization

tert-Butyl Group Deprotection

In cases where tert-butyl-protected intermediates are used (e.g., tert-butyl 4-(5-fluoropyrimidin-2-yl)piperazine-1-carboxylate), acidic deprotection with trifluoroacetic acid (TFA) in dichloromethane (20°C, 2 hours) achieves quantitative removal of the Boc group. Subsequent neutralization with sodium bicarbonate ensures high purity (>99%).

Table 3: Deprotection Reaction Parameters

Reagent	Solvent	Temperature	Time	Yield	Source
TFA	Dichloromethane	20°C	2 h	99%
HCl (g)	Dioxane	0°C	1 h	95%

Purification and Characterization

Final purification via column chromatography (silica gel, ethyl acetate/hexane) or recrystallization (ethanol/water) yields >98% pure product. Structural confirmation employs 1H/13C NMR, HRMS, and X-ray crystallography, with characteristic signals for tert-butyl (δ 1.45 ppm) and piperazine protons (δ 3.60 ppm).

Industrial-Scale Production Considerations

Large-scale synthesis employs continuous flow reactors to enhance heat transfer and reduce reaction times. For example, microreactors operating at 120°C with a residence time of 10 minutes achieve 90% conversion in SNAr reactions. Catalytic systems are recycled using immobilized palladium catalysts, reducing costs by 40%.

Emerging Methodologies and Innovations

Recent advances include photoredox catalysis for C–H amination, enabling direct coupling of unfunctionalized pyrimidines with piperazines. Irradiation with blue LEDs in the presence of 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) and oxygen facilitates radical-mediated amination at ambient temperatures, achieving 82% yield in 10 hours .

Q & A

Q. What are the optimal synthetic routes for preparing 2-tert-butyl-5-fluoro-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidine?

Methodological Answer: The synthesis involves multi-step heterocyclic coupling reactions. Key steps include:

• Nucleophilic substitution on the pyrimidine core using piperazine derivatives under anhydrous conditions (e.g., DMF as solvent, 80–100°C).
• Fluorination via halogen exchange (e.g., using KF or CsF in polar aprotic solvents) to introduce fluorine at the 5-position .
• Protection/deprotection strategies for tert-butyl groups, often employing Boc (tert-butoxycarbonyl) chemistry to avoid side reactions .

Q. Table 1: Representative Reagents and Conditions

Step	Reagents/Conditions	Purpose	Yield
1	KF, DMF, 90°C, 12h	Fluorination	75–85%
2	Piperazine, Et₃N, THF, reflux	Piperazine coupling	60–70%
3	Boc₂O, CH₂Cl₂, RT	tert-Butyl protection	>90%

Q. Which analytical techniques are recommended for characterizing the purity and structure of this compound?

Methodological Answer:

• NMR Spectroscopy : ¹⁹F NMR (δ -120 to -130 ppm for fluoropyrimidine) and ¹H NMR (multiplicity analysis for piperazine protons) confirm substitution patterns .
• HRMS (High-Resolution Mass Spectrometry) : Exact mass determination (e.g., calculated [M+H]⁺ = 390.18) validates molecular formula .
• HPLC-PDA : Purity assessment (>95%) using C18 columns with acetonitrile/water gradients .

Q. What safety precautions should be implemented during laboratory handling of this compound?

Methodological Answer:

• PPE : Wear nitrile gloves, lab coats, and safety goggles due to potential skin/eye irritation .
• Ventilation : Use fume hoods to minimize inhalation exposure; the compound may release toxic fumes upon decomposition .
• First Aid : In case of contact, rinse skin with water for 15 minutes; for inhalation, move to fresh air and seek medical attention .

Advanced Research Questions

Q. How can researchers investigate the structure-activity relationships (SAR) of piperazine and pyrimidine substituents in this compound?

Methodological Answer:

• Substituent Variation : Synthesize analogs with modified piperazine groups (e.g., methylpiperazine) or pyrimidine fluorination patterns.
• Biological Assays : Test analogs against target enzymes (e.g., kinases) using fluorescence polarization or radiometric assays to quantify IC₅₀ values .
• Computational Modeling : Perform molecular docking (e.g., AutoDock Vina) to predict binding affinities based on substituent electronic profiles .

Q. What strategies are effective in resolving contradictions in biological activity data across different experimental models?

Methodological Answer:

• Model Standardization : Use isogenic cell lines or genetically uniform animal models to reduce variability .
• Dose-Response Curves : Generate EC₅₀/IC₅₀ values across multiple concentrations to account for potency shifts .
• Meta-Analysis : Compare data across studies using statistical tools (e.g., ANOVA) to identify outliers or confounding factors (e.g., solvent effects in assays) .

Q. What methodologies are suitable for studying the compound's interactions with enzymatic targets?

Methodological Answer:

• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics (ka/kd) between the compound and purified enzymes .
• Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) to assess binding energetics .
• X-ray Crystallography : Resolve co-crystal structures (e.g., PDB deposition) to identify critical hydrogen bonds or hydrophobic interactions .